Cas no 875629-26-8 (1-Methylazetidine-3-carboxylic acid)

• Product Name: 1-Methylazetidine-3-carboxylic acid
• CAS No: 875629-26-8
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD11520621
• CID: 858939
• PubChem ID: 20653078
• Update Time: 2025-11-06

1-Methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-azetidinecarboxylic acid
• 1-Methylazetidine-3-carboxylic acid
• 1-METHYL-AZETIDINE-3-CARBOXYLIC ACID
• OQTWISXQJKXTEM-UHFFFAOYSA-N
• BCP08430
• STL557028
• BBL103218
• PB25405
• ST1010025
• AB0027177
• AM20110258
• W8982
• 1-methyl-3-azetidinecarboxylic acid, AldrichCPR
• A842263
• 1-Methyl-3-azetidinecarboxylic acid (ACI)
• AKOS006324300
• DTXSID00609274
• SCHEMBL689995
• CS-W004004
• DB-088269
• DS-16684
• Z1198330195
• 875629-26-8
• SY097022
• J-504990
• 1-methylazetidine-3-carboxylicacid
• MFCD11520621
• EN300-247011

• MDL： MFCD11520621
• Inchi： 1S/C5H9NO2/c1-6-2-4(3-6)5(7)8/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： OQTWISXQJKXTEM-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C)C1)O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -2.7

Experimental Properties

• PSA: 40.54000
• LogP: -0.42950

1-Methylazetidine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-Methylazetidine-3-carboxylic acid

Comprehensive Analysis of 1-Methylazetidine-3-carboxylic acid (CAS No. 875629-26-8): Properties, Applications, and Research Insights

1-Methylazetidine-3-carboxylic acid (CAS No. 875629-26-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of azetidine, this compound belongs to the class of saturated heterocyclic compounds, which are increasingly explored for their potential in drug discovery and material science. The presence of both a carboxylic acid group and a methyl-substituted azetidine ring makes it a versatile building block for synthesizing more complex molecules.

The compound's molecular formula is C₅H₉NO₂, with a molecular weight of 115.13 g/mol. Its azetidine ring contributes to its conformational rigidity, while the carboxylic acid moiety enhances its reactivity in coupling reactions. Researchers are particularly interested in its potential as a bioisostere for proline or other amino acids in peptide-based therapeutics. Recent studies highlight its utility in designing enzyme inhibitors and small molecule drugs targeting neurological disorders and metabolic diseases.

In the context of current trends, 1-Methylazetidine-3-carboxylic acid aligns with the growing demand for constrained amino acids in peptide engineering. The pharmaceutical industry's shift toward macrocyclic drugs and peptidomimetics has amplified interest in such scaffolds. Computational chemistry studies suggest that its ring strain and hydrogen-bonding capacity could improve drug bioavailability—a hot topic in medicinal chemistry optimization strategies.

Synthetic methodologies for 875629-26-8 typically involve ring-closing reactions or functional group interconversions of azetidine precursors. Advanced techniques like flow chemistry and catalyzed asymmetric synthesis are being explored to enhance its production efficiency. Analytical characterization often employs NMR spectroscopy (particularly ¹H and ¹³C) and mass spectrometry to verify purity, crucial for its application in high-value chemical synthesis.

From an industrial perspective, this compound addresses several green chemistry principles. Its potential as a biodegradable intermediate resonates with the push for sustainable pharmaceutical manufacturing. Furthermore, its compatibility with click chemistry protocols makes it valuable for combinatorial library development—a technique widely used in modern drug discovery pipelines.

Emerging applications include its use in metal-organic frameworks (MOFs) for controlled drug delivery systems, where its carboxyl group enables coordination with metal nodes. This intersects with nanotechnology trends in targeted therapy. Additionally, material scientists investigate its derivatives for polymeric biomaterials due to the azetidine ring's stability under physiological conditions.

For researchers sourcing 1-Methylazetidine-3-carboxylic acid, quality parameters like enantiomeric purity (when applicable) and residual solvent levels are critical specifications. Storage recommendations typically suggest inert atmospheres at low temperatures to preserve its chemical integrity over time. These practical considerations are frequently searched in chemical procurement databases and technical forums.

The compound's safety profile is well-documented in standard chemical hazard databases, with appropriate handling precautions for laboratory use. Its non-volatile nature and moderate water solubility simplify waste management protocols compared to more hazardous intermediates—an important factor for industrial scale-up evaluations.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly for GPCR-targeting drugs where rigid scaffolds show promise. The integration of machine learning in molecular design could accelerate the discovery of novel applications for this azetidine derivative, aligning with digital transformation trends in chemical research.